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Introduction
Triticonazole is a broad-spectrum triazole fungicide used to control a variety of fungal

diseases in crops such as cereals, fruits, and vegetables.[1][2] Due to its widespread use, it is

essential to have reliable and efficient methods for monitoring its residue levels in plant tissues

to ensure food safety and environmental quality. This application note provides a detailed

protocol for the extraction and quantification of triticonazole in plant matrices using a modified

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by analysis

with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The QuEChERS method

is a widely accepted technique for pesticide residue analysis due to its simplicity, high

throughput, and minimal solvent usage.[3][4][5][6]

Overview of the Method
The methodology involves an initial extraction of the homogenized plant sample with

acetonitrile, followed by a partitioning step using salts to separate the organic and aqueous

layers. A subsequent cleanup step using dispersive solid-phase extraction (d-SPE) is employed

to remove interfering matrix components before instrumental analysis.

Quantitative Data Summary
The following table summarizes the performance of various methods for the determination of

triticonazole in different plant matrices.
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Plant
Matrix

Extractio
n Method

Analytical
Method

Recovery
(%)

LOQ
(µg/kg)

LOD
(µg/kg)

Referenc
e

Agricultural

Crops

Acetonitrile

extraction,

d-SPE

cleanup

LC-MS/MS
91.4 -

108.5

Not

Specified

Not

Specified

Fruits,

Vegetables

, Soil

Modified

QuEChER

S

LC-MS/MS
84.1 -

103.2
3.6 - 9.1 1.2 - 3.1 [1]

Cucumbers

, Tomatoes

QuEChER

S

Supercritic

al Fluid

Chromatog

raphy

(SFC)

81.62 -

106.21

Not

Specified

Not

Specified
[3]

Oat
Acetonitrile

extraction
HPLC-UV

92.9 -

101.4
2.90 0.87 [4][7]

Chinese

Herbal

Medicines

Improved

QuEChER

S

LC-MS/MS 77.0 - 115 10 - 20 1 - 2.5 [8]

Brinjal

Modified

QuEChER

S

LC-MS/MS
70.3 -

113.2
0.4 - 2.0 0.15 - 0.66 [9]

Fruits and

Vegetables

Modified

QuEChER

S (Ethyl

Acetate)

LC-MS 90 - 105 10
Not

Specified
[5]

Experimental Protocol: Modified QuEChERS Method
for Triticonazole in Leafy Greens
This protocol is optimized for the extraction of triticonazole from high-water-content leafy

green vegetables.
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4.1. Materials and Reagents

Triticonazole analytical standard

Acetonitrile (ACN), HPLC grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Trisodium citrate dihydrate

Disodium hydrogen citrate sesquihydrate

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) sorbent (for samples with high pigment content)

Deionized water

50 mL polypropylene centrifuge tubes

15 mL polypropylene centrifuge tubes for d-SPE

Vortex mixer

Centrifuge capable of 4000 x g

Syringe filters (0.22 µm)

4.2. Sample Preparation

Weigh 10 g (± 0.1 g) of the homogenized plant tissue sample into a 50 mL centrifuge tube.

For recovery studies, spike the sample with an appropriate volume of triticonazole standard

solution.
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4.3. Extraction

Add 10 mL of acetonitrile to the 50 mL centrifuge tube containing the sample.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

Immediately cap the tube and vortex vigorously for 1 minute to ensure proper mixing and

prevent the formation of salt agglomerates.

Centrifuge the tube at 4000 x g for 5 minutes.

4.4. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Transfer 1 mL of the upper acetonitrile layer to a 15 mL d-SPE tube containing 150 mg

MgSO₄, 50 mg PSA, and 50 mg C18. For highly pigmented samples, 7.5 mg of GCB can be

included.

Cap the d-SPE tube and vortex for 30 seconds.

Centrifuge the tube at 4000 x g for 5 minutes.

4.5. Final Extract Preparation

Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into an

autosampler vial.

The sample is now ready for LC-MS/MS analysis.

Experimental Workflow
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Caption: Workflow for Triticonazole Extraction.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8074066?utm_src=pdf-body-img
https://www.benchchem.com/product/b8074066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8074066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumental Analysis
The final determination of triticonazole is typically performed using a liquid chromatograph

coupled with a tandem mass spectrometer (LC-MS/MS). The use of matrix-matched calibration

curves is recommended to compensate for any matrix effects and ensure accurate

quantification.[7]

Typical LC-MS/MS Conditions:

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient of water (often with a modifier like formic acid or ammonium

formate) and an organic solvent such as acetonitrile or methanol.

Ionization Mode: Electrospray ionization (ESI) in positive mode is generally suitable for

triazole fungicides.

Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive detection

of the parent and product ions of triticonazole.

Conclusion
The modified QuEChERS method presented in this application note provides a robust and

efficient procedure for the extraction of triticonazole from plant tissues. The method is

characterized by good recovery, low limits of detection, and high throughput, making it suitable

for routine monitoring of triticonazole residues in a variety of agricultural commodities.

Researchers should validate the method for their specific plant matrix of interest to ensure

optimal performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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